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Compound of Interest

Compound Name: 8-Hydroxy Mirtazapine-d3
CAS No.: 1330264-96-4
Cat. No.: B589078
Get Quote
. J

Executive Summary & Core Directive

Do not dispose of 8-Hydroxy Mirtazapine-d3 down the drain.

Although 8-Hydroxy Mirtazapine-d3 is a stable isotope-labeled standard used primarily for
LC-MS/MS quantification, it retains the pharmacological potency and environmental toxicity
profile of its parent compound, Mirtazapine. It is classified as a Non-RCRA Regulated
Pharmaceutical Waste in the United States but must be managed as Hazardous Chemical
Waste to comply with "Cradle-to-Grave" stewardship and prevent aquatic bioaccumulation.

Immediate Action Required:
e Segregate: Isolate from general trash and biomedical (infectious) waste.
¢ Label: Clearly mark as "Pharmaceutical Waste — Toxic."

¢ Destroy: The mandatory disposal method is High-Temperature Incineration.

Hazard Profile & Technical Justification
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To ensure compliance and safety, your disposal protocol must be grounded in the chemical's
specific properties.

Chemical Identity[3][4][5]
o Compound: 8-Hydroxy Mirtazapine-d3 (Deuterated)
e CAS Number: 1215531-67-5 (Labeled) / 85650-52-8 (Parent Unlabeled)

e Usage: Internal Standard for Bioanalysis (LC-MS).

Risk Assessment Matrix

The deuterated form (

) is a stable isotope and is NOT radioactive. It does not require decay-in-storage or radioactive
waste protocols. However, it poses chemical risks:
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Hazard Category

Classification

Description

Mechanism of
Concern

Acute Toxicity

Category 4 (Oral)

Harmful if swallowed.

[1]2]

Central Nervous
System (CNS)
depression;

serotonergic activity.

Environmental

Aquatic Chronic 2

Toxic to aquatic life
with long-lasting
effects.[2]

Tetracyclic structure is
resistant to
biodegradation in
wastewater treatment

plants.

Suspected of

Crosses placental

] damaging barrier; potential

Reproductive Category 2 - )

fertility/unborn child.[3] developmental

[2] toxicity.

While not federally
) ) listed, it fails the
] Not P-listed or U-listed ] o

Regulatory Non-RCRA Listed "Aqguatic Toxicity"

(40 CFR 261.33).

criteria in many

state/EU jurisdictions.

Expert Insight: Do not be misled by the lack of a specific RCRA "P-code."” The aquatic toxicity of

the tetracyclic ring structure necessitates incineration. Landfilling this compound risks leaching

into groundwater, where it can disrupt local ecosystems.

Operational Disposal Protocol

This protocol applies to the pure substance (powder), stock solutions, and contaminated

consumables.
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Workflow Visualization

The following decision tree dictates the disposal path based on the physical state of the waste.

Waste Generation:
8-OH-Mirtazapine-d3

Physical State?

Solutions

Liquid Waste
(Stock/HPLC Effluent)

Solid Waste
(Powder/Vials/Gloves)

Contains Organic
Solvents?

Yes (>10% Org) \No (<10% Org) loves/Wipes \Syringes/Vials

Organic Waste Stream Aqueous Waste Stream Pharm Waste Bin Sharps Container
(Halogenated/Non-Halogenated) (Trace Contamination) (Black/Blue Container) (If Needles/Broken Glass)

FINAL DISPOSITION:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision logic for the segregation and disposal of 8-Hydroxy Mirtazapine-d3 waste
streams.
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Detailed Procedures
Scenario A: Liquid Waste (HPLC Effluent & Stock Solutions)

o Context: Most "d3" waste is generated during LC-MS analysis mixed with Acetonitrile (ACN)
or Methanol (MeOH).

e Protocol:

o

Collection: Collect in a dedicated High-Density Polyethylene (HDPE) safety carboy.

o

Compatibility: Ensure the carboy is rated for organic solvents. Do not mix with oxidizers
(e.g., Nitric Acid) to prevent exothermic reactions.

o

Labeling: Tag the container with the percentages of major solvents (e.g., "50% Methanaol,
50% Water") and add the line item: "Trace 8-Hydroxy Mirtazapine-d3 (Toxic)."

o

Disposal: Hand over to EHS as Flammable/Toxic Liquid Waste.

Scenario B: Solid Waste (Contaminated PPE & Consumables)

o Context: Gloves, pipette tips, weighing boats, and empty vials.
e Protocol:
o Trace Contamination: Items with visible powder or residue must be treated as hazardous.

o Containment: Place in a sealable, leak-proof hazardous waste bag (often clear or yellow,
depending on facility rules).

o Secondary Containment: Place the bag inside a rigid "Pharmaceutical Waste" bin (Black
or Blue bin systems are common).

o Prohibition:NEVER place these items in the regular "Red Bag" biohazard waste unless
they are also contaminated with human blood/tissue. Biohazard autoclaving does not
destroy chemical structures; it may aerosolize them.

Scenario C: Pure Substance (Expired/Unused Vials)

o Context: Expired reference standards.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b589078/docs?utm_src=pdf-body#8-hydroxy-mirtazapine-d3-proper-disposal-handling-guide-1-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b589078?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e Protocol:

(¢]

Do Not Open: Keep the vial sealed.

[¢]

Inventory Adjustment: Mark the item as "Disposed"” in your chemical inventory system
(e.g., ChemTracker) to satisfy DEA/Regulatory audits if applicable.

Pack: Place the entire vial into a Ziploc bag labeled "Obsolete Chemical for Destruction.”

[¢]

[e]

Transfer: Direct hand-off to your facility's Hazardous Waste Manager.

Emergency Spill Response

In the event of a powder spill (>10 mg) or stock solution breakage:

PPE: Wear double nitrile gloves, safety goggles, and a lab coat. If powder is aerosolized, use

an N95 or P100 respirator.

Containment:

o Liquid: Cover with absorbent pads or vermiculite.

o Powder: Cover with a damp paper towel to prevent dust generation. Do not dry sweep.

Cleanup: Wipe the area with Methanol or Ethanol (Mirtazapine is highly soluble in alcohols)
followed by soap and water.

Disposal: Place all cleanup materials into the Hazardous Waste stream (Scenario B).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b589078?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

